- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Organoheterocyclic compounds
Organoheterocyclic compounds are a diverse class of organic molecules characterized by the presence of at least one atom from Group 13, 14, 15, or 16 of the periodic table within a ring structure. These heteroatoms can be nitrogen, oxygen, sulfur, or selenium, and their inclusion significantly alters the chemical properties of the compound compared to purely carbon-based structures.
Organoheterocyclic compounds are widely used in various fields due to their unique reactivity and biological activity. For instance, they serve as fundamental building blocks in pharmaceuticals, where their structure often mimics natural molecules or targets specific receptors. Additionally, these compounds play crucial roles in organic semiconductors, dye-sensitized solar cells, and catalysis.
The synthesis of organoheterocyclic compounds involves a variety of techniques such as condensation reactions, ring-closing metathesis, and nucleophilic substitution. Their applications span from drug discovery to materials science, highlighting their importance in both academic research and industrial development.

Benzimidazoles
Indoles and derivatives
Quinolines and derivatives
Pyridines and derivatives
Isoquinolines and derivatives
Benzopyrans
Diazines
Pyrrolidines
Azoles
Benzofurans
Thiophenes
Piperidines
Azolines
Isoindoles and derivatives
Azaspirodecane derivatives
Thienopyrimidines
Furans
Oxazinanes
Benzoxazoles
Diazinanes
Azolidines
Pyrroles
Diazanaphthalenes
Tetrahydroisoquinolines
Triazolopyrimidines
Benzothiophenes
Imidazopyrimidines
Benzoxazepines
Tetrahydrofurans
Pyrrolopyrimidines
Triazolopyridines
Imidolactams
Piperazinopiperidines
Pyridopyrimidines
Benzodioxoles
Azetidines
Cycloheptathiophenes
Benzotriazoles
Pyrrolopyridines
Benzoxazines
Heteroaromatic compounds
Pyrazolopyrimidines
Benzothiazoles
Benzothiazines
Biotin and derivatives
Benzopyrazoles
Azobenzenes
Pyrrolotriazines
Oxanes
Dithiolanes
Thienopyridines
Thienothiazines
Lactams
Triazolopyridazines
Benzazepines
Oxazolopyridines
Triazines
Epoxides
Pteridines and derivatives
Imidazopyridines
Thienopyrans
Pyrazolopyridines
Coumarans
Imidazo[1,5-a]pyrazines
Benzodioxanes
Pyrrolopyrazoles
Thianes
Pyrans
Thiochromanes
Pyrrolopyrazines
Pyrrolines
Thiolanes
Benzisoxazoles
Tetrapyrroles and derivatives
Benzocycloheptapyridines
Triazolothiazoles
Oxolanes
Triazolopyrazines
Pyranopyridines
Azepanes
Bi- and oligothiophenes
Lactones
Benzothiadiazoles
Thiadiazines
Dihydroisoquinolines
1,3-thiazolo[5,4-d]pyrimidines
Dihydrofurans
Naphthofurans
Naphthopyrans
Naphthothiazoles
Pyridopyrazines
Benzodiazepines
Pyrazolotriazines
Furopyridines
Dioxanes
Oxazepines
Azepines
Dihydrothiophenes
Benzothiazepines
Isobenzofurans
Indolizidines
Isocoumarans
Diazepanes
Thienoimidazolidines
Thienopyridazines
Furofurans
Benzothiopyrans
Phenanthrolines
Benzoxepines
Quinolidines
Tetrazines
Thiazinanes
Benzodioxins
Metalloheterocyclic compounds
Diazaspirononane derivatives
Quinuclidines
Benzothiepins
Thietanes
Thienothiophenes
Benzo-1,2,3-triazines
Pyranodioxins
Oxepanes
Dioxolanes
Imidazo[1,2-a]pyridines
Triazinanes
Isothiochromanes
Thienopyrroles
Furopyrans
Imidazothiazoles
Imidazo[1,2-a]pyrimidines
Imidazopyrazines
Benzoxadiazoles
Oxetanes
Isothiochromenes
Dioxepanes
Pyrazolopyrazoles
Imidazotetrazines
Pyrrolizidines
Furopyrroles
Imidazodiazepines
Thiochromenes
Dithioles
Oxathiolanes
Isoxazolopyridines
Quinolizines
Thienodiazepines
Thiopyrans
Furo[2,3-d]pyrimidines
Benzoxazolines
Dioxolopyrans
Oxacyclic compounds
Thienothiazoles
Oxathiins
Pyrroloazepines
Pyranopyrimidines
Pyrimidodiazepines
Dithianes
Oxazolopyrazines
Pyridodiazepines
Benzoxathioles
Triazolodiazepines
Pyrazolo[3,4-b]pyrazines
Quinolizidines
Dioxins
Pyrrolothiazoles
Pyrrolizines
Benzodithiins
Phosphacyclic compounds
Epoxypiperidines
Thiadiazinanes
Diazepines
Oxathianes
Azacyclic compounds
Pyrrolo[3,4-d]pyridazines
Thiepanes
Dithietanes
Dioxathiolanes
Organoboroxines
Sultams
Oxazines
Piperazinoazepines
Pyrazolo[1,5-d][1,2,4]triazines
Thienoimidazoles
Dioxaphospholanes
Thiazines
Trioxanes
Cycloheptafurans
Imidazo[1,2-a][1,2,4]triazines
Azirines
Aziridines
Benzoxathiins
Oxaphospholanes
Carbodithiolactones
Thiiranes
Oxazaphosphinanes
Imidazo[1,2-a]pyrazin-8-ones
Cycloheptapyrans
Dioxaborolanes
Thiolactams
Imidazo[1,2-d][1,2,4]triazines
Azaphilones
Pyrano[3,4-c]pyridazines
Trithianes
Thiazepines
Selenophenes
Dithiins
Dioxoles
Oxathietanes
Imidazo[2,1-c][1,2,4]triazines
Oxocins
Trithiolanes
Organoheterocyclic compounds
6-Thiathiophenes
Dioxetanes
Oxathioles
Oxadiazines
Oxathiazolidines
Trioxolanes
Tetrathianes
Dibenzazecins
Diazetidines
Imidazopiperidines
Dioxepines
Thiepins
Pyrido[3,4-c]pyridazines
-
Silane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical BiopharmaceuticalsSilane-Based Surface Modification with 3-Aminopropyltriethoxysilane in Chemical Biopharmaceuticals Surface modification is a critical process in the field of chemical biopharmaceuticals, enabling the enhancement of material properties for diverse biomedical applications. Among various surface modification techniques, silane-based chemistry has emerged as a powerful tool due to its ability to...
-
5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals5-Chlorothiophene-2-Carboxylic Acid: A Potential Building Block in Chemical Biopharmaceuticals Introduction to 5-Chlorothiophene-2-Carboxylic Acid Chemical biopharmaceuticals represent a critical intersection of chemistry and medicine, where innovative compounds are designed to address unmet medical needs. Among these compounds, 5-Chlorothiophene-2-Carboxylic Acid has emerged as a promising...
-
Vitamin E: Unlocking its Therapeutic Potential in Chemical BiopharmaceuticalsVitamin E: Unlocking its Therapeutic Potential in Chemical Biopharmaceuticals Introduction to Vitamin E and Its Role in Biomedicine Vitamin E, a group of fat-soluble antioxidants, has garnered significant attention in the field of chemical biopharmaceuticals due to its diverse therapeutic potentials. Beyond its well-known role as an essential nutrient, Vitamin E has emerged as a promising lead...
-
The Role of Phenoxyethanol in Modern BiopharmaceuticalsThe Role of Phenoxyethanol in Modern Biopharmaceuticals Phenoxyethanol, also known as ethyl phenyl ether or EPP, is a versatile compound that has found significant applications in the field of biomedicine and biopharmaceuticals. This article delves into its synthesis, applications, and role in modern drug delivery systems. Synthesis and Structure Phenoxyethanol is a derivative of phenol and...
-
Ezetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating HypercholesterolemiaEzetimibe: A Review of its Mechanism of Action and Clinical Efficacy in Treating Hypercholesterolemia Introduction Ezetimibe is a medication primarily used in the management of hypercholesterolemia, a condition characterized by elevated levels of low-density lipoprotein cholesterol (LDL-C) in the blood. Approved for use in combination with other medications such as statins, Ezetimibe has become an...